Cas no 887580-62-3 (2-[2-(Aminomethyl)pyridin-4-yl]acetic acid)

• Product Name: 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid
• CAS No: 887580-62-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6150686
• PubChem ID: 29921679
• Update Time: 2025-10-28

2-[2-(Aminomethyl)pyridin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(aminomethyl)pyridin-4-yl]acetic acid
• AKOS006286527
• EN300-6479247
• 887580-62-3
• 2-(2-(AMINOMETHYL)PYRIDIN-4-YL)ACETIC ACID
• 2-Aminomethyl-4-pyridine acetic acid
• AB31451
• 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid

• Inchi： 1S/C8H10N2O2/c9-5-7-3-6(1-2-10-7)4-8(11)12/h1-3H,4-5,9H2,(H,11,12)
• InChI Key： MHNVJRWDPADGIQ-UHFFFAOYSA-N
• SMILES： OC(CC1C=CN=C(CN)C=1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid

Introduction to 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid (CAS No. 887580-62-3) and Its Emerging Applications in Chemical Biology

2-[2-(Aminomethyl)pyridin-4-yl]acetic acid, identified by its Chemical Abstracts Service (CAS) number 887580-62-3, is a heterocyclic organic compound featuring a pyridine core linked to an acetic acid moiety through an amine-substituted alkyl chain. This unique structural motif has garnered significant attention in the field of chemical biology due to its potential as a pharmacophore and a key intermediate in drug discovery. The compound's dual functionality—combining the electron-deficient pyridine ring with the nucleophilic amine group—makes it a versatile scaffold for designing molecules that interact with biological targets.

The pyridine ring in 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid is a well-established scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. Pyridine derivatives are widely prevalent in approved drugs, owing to their favorable pharmacokinetic properties and binding affinity for enzymes and receptors. Specifically, the 4-pyridyl substituent enhances the compound's solubility and bioavailability, while the amine group provides a site for further derivatization, enabling the creation of more complex molecular architectures.

The acetic acid moiety at the terminal position of the molecule introduces an acidic proton, which can participate in hydrogen bonding interactions within biological systems. This feature is particularly valuable in designing molecules that require precise spatial orientation within active sites, such as kinases or proteases. Additionally, the presence of an amine-substituted alkyl chain between the pyridine ring and the acetic acid group allows for fine-tuning of steric and electronic properties, enabling researchers to optimize binding affinities and selectivity.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid. Machine learning models, trained on vast datasets of bioactive compounds, can predict binding affinities and identify promising candidates for further experimental validation. These computational tools have been instrumental in accelerating drug discovery pipelines, reducing the time and cost associated with traditional high-throughput screening methods.

In vitro studies have demonstrated that derivatives of 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid exhibit promising activity against various therapeutic targets. For instance, modifications of the pyridine ring have been shown to enhance binding to Janus kinases (JAKs), which are implicated in inflammatory diseases such as rheumatoid arthritis. By leveraging structure-based drug design principles, researchers have developed analogs that exhibit improved potency and reduced off-target effects compared to earlier-generation inhibitors.

The amine group of 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid also serves as a critical site for post-synthetic modifications, enabling the attachment of diverse functional groups through coupling reactions such as amide or urea bond formation. This flexibility has been exploited in the development of PROTAC (Proteolysis Targeting Chimera) molecules, which exploit E3 ligase-mediated protein degradation pathways to selectively eliminate disease-causing proteins. The pyridine-based scaffold has proven particularly effective in designing PROTACs targeting proteins involved in cancer progression.

Another emerging application of 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid lies in its role as a chelating agent for metal ions. The amine and carboxylic acid functionalities can coordinate with transition metals such as copper or zinc, forming stable complexes with potential therapeutic applications. Metallo-drugs have gained attention for their ability to selectively target disease cells while minimizing toxicity to healthy tissues. The pyridine moiety further enhances metal coordination by providing additional coordination sites, allowing for precise control over complex stoichiometry and stability.

The synthesis of 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid involves multi-step organic transformations, starting from commercially available pyridine derivatives and employing strategies such as nucleophilic substitution and reductive amination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore complex derivatives for drug development purposes. Continuous flow chemistry has been particularly advantageous in this regard, offering improved reaction control and yield optimization.

Future directions in the study of 2-[2-(Aminomethyl)pyridin-4-yl]acetic acid may focus on exploring its potential as an imaging agent or contrast enhancer in diagnostic applications. The unique electronic properties of the pyridine ring make it suitable for coordination with luminescent or radioactive isotopes, facilitating high-resolution imaging techniques such as positron emission tomography (PET). Such applications could revolutionize early detection and monitoring of diseases by providing non-invasive visualization of biological processes at the molecular level.

In conclusion,2-[2-(Aminomethyl)pyridin-4-yl]acetic acid (CAS No.887580-62-3) represents a structurally intriguing compound with broad applicability across multiple domains of chemical biology. Its combination of a pharmacologically relevant pyridine scaffold with functionalizable amine and carboxylic acid groups positions it as a valuable building block for drug discovery initiatives aimed at treating neurological disorders, cancer, and inflammatory conditions. As research continues to uncover new therapeutic opportunities derived from this class of compounds,887580-62-3 will undoubtedly play a pivotal role in shaping next-generation therapeutics.